4-Cyclopropoxy-2-iodo-3-methoxypyridine

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-iodo-3-methoxypyridine
• InChI: InChI=1S/C9H10INO2/c1-12-8-7(13-6-2-3-6)4-5-11-9(8)10/h4-6H,2-3H2,1H3
• InChI Key: PSHYGRRXMTZJGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1I)OC2CC2

Description

4-Cyclopropoxy-2-iodo-3-methoxypyridine is a pyridine derivative featuring three distinct substituents: a cyclopropoxy group at position 4, an iodine atom at position 2, and a methoxy group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-iodo-3-methoxypyridine typically involves the iodination of 4-cyclopropoxy-3-methoxypyridine. One common method includes the use of iodine and a suitable oxidizing agent under controlled conditions to introduce the iodine atom at the 2-position of the pyridine ring .

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-2-iodo-3-methoxypyridine are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-iodo-3-methoxypyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine atom or other functional groups.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles like amines, thiols, and alkoxides.

Oxidation: Reagents such as hydrogen peroxide or peracids can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Cyclopropoxy-2-iodo-3-methoxypyridine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and enzyme interactions.

Industry: The compound can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-iodo-3-methoxypyridine depends on its specific applicationThe presence of the iodine atom and the cyclopropoxy group can influence the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Cyclopropoxy-2-iodo-3-methoxypyridine with structurally related pyridine derivatives:

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Features
4-Cyclopropoxy-2-iodo-3-methoxypyridine	Cyclopropoxy (4), Iodo (2), Methoxy (3)	Ether, Halogen, Methoxy	High steric bulk, heavy halogen
2-Methoxy-4-methyl-3-nitropyridine	Methoxy (2), Methyl (4), Nitro (3)	Methoxy, Nitro	Electron-withdrawing nitro group
2-Bromo-6-iodo-3-methoxypyridin-4-ol	Bromo (2), Iodo (6), Methoxy (3), Hydroxyl (4)	Halogens, Methoxy, Hydroxyl	Polar hydroxyl, dual halogens

Key Observations:

Substituent Reactivity: The iodo group at position 2 in the target compound is more reactive in cross-coupling reactions (e.g., Suzuki, Ullmann) compared to nitro groups in 2-Methoxy-4-methyl-3-nitropyridine, which are typically reduced to amines .

Physicochemical Properties :

• Solubility : The cyclopropoxy group reduces polarity, likely decreasing water solubility relative to 2-Bromo-6-iodo-3-methoxypyridin-4-ol, which has a hydrophilic hydroxyl group .
• Stability : Cyclopropoxy’s strained ring may confer metabolic stability in biological systems, whereas nitro groups (as in 2-Methoxy-4-methyl-3-nitropyridine) are prone to enzymatic reduction .